Cas no 948006-20-0 (2-Amino-4-(4-fluorophenyl)benzoic acid)

2-Amino-4-(4-fluorophenyl)benzoic acid structure
948006-20-0 structure
Product Name:2-Amino-4-(4-fluorophenyl)benzoic acid
CAS No:948006-20-0
MF:C13H10FNO2
MW:231.222406864166
CID:2625828
Update Time:2023-08-07

2-Amino-4-(4-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4'-fluorobiphenyl-4-carboxylic acid
    • 2-Amino-4-(4-fluorophenyl)benzoic acid
    • Inchi: 1S/C13H10FNO2/c14-10-4-1-8(2-5-10)9-3-6-11(13(16)17)12(15)7-9/h1-7H,15H2,(H,16,17)
    • InChI Key: XFFPWHCLVYZPAC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=CC(C(=O)O)=C(C=1)N

Computed Properties

  • Exact Mass: 231.07
  • Monoisotopic Mass: 231.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63.3

2-Amino-4-(4-fluorophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011011862-250mg
3-Amino-4'-fluorobiphenyl-4-carboxylic acid
948006-20-0 97%
250mg
$499.20 2023-08-31
Alichem
A011011862-500mg
3-Amino-4'-fluorobiphenyl-4-carboxylic acid
948006-20-0 97%
500mg
$831.30 2023-08-31
Alichem
A011011862-1g
3-Amino-4'-fluorobiphenyl-4-carboxylic acid
948006-20-0 97%
1g
$1460.20 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1415934-250mg
3-Amino-4'-fluoro-[1,1'-biphenyl]-4-carboxylic acid
948006-20-0 98%
250mg
¥6899.00 2024-04-24

2-Amino-4-(4-fluorophenyl)benzoic acid Related Literature

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD